Cas no 898768-09-7 (8-(2-Iodophenyl)-8-oxooctanenitrile)
898768-09-7 structure
Product Name:8-(2-Iodophenyl)-8-oxooctanenitrile
CAS No:898768-09-7
MF:C14H16INO
MW:341.18741607666
MDL:MFCD02260590
CID:870695
PubChem ID:24723857
Update Time:2025-04-19
8-(2-Iodophenyl)-8-oxooctanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 8-(2-IODOPHENYL)-8-OXOOCTANENITRILE
- DTXSID90642256
- AKOS016019613
- MFCD02260590
- MS-21233
- 898768-09-7
- 8-(2-Iodophenyl)-8-oxooctanenitrile
-
- MDL: MFCD02260590
- Inchi: 1S/C14H16INO/c15-13-9-6-5-8-12(13)14(17)10-4-2-1-3-7-11-16/h5-6,8-9H,1-4,7,10H2
- InChI Key: MTELNBIDELQDJK-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1C(CCCCCCC#N)=O
Computed Properties
- Exact Mass: 341.02800
- Monoisotopic Mass: 341.02766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 4.33808
8-(2-Iodophenyl)-8-oxooctanenitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
8-(2-Iodophenyl)-8-oxooctanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203687-1g |
8-(2-iodophenyl)-8-oxooctanenitrile |
898768-09-7 | 97% | 1g |
£424.00 | 2022-02-28 | |
| Fluorochem | 203687-2g |
8-(2-iodophenyl)-8-oxooctanenitrile |
898768-09-7 | 97% | 2g |
£672.00 | 2022-02-28 | |
| Fluorochem | 203687-5g |
8-(2-iodophenyl)-8-oxooctanenitrile |
898768-09-7 | 97% | 5g |
£1447.00 | 2022-02-28 | |
| abcr | AB363736-1 g |
8-(2-Iodophenyl)-8-oxooctanenitrile; 97% |
898768-09-7 | 1g |
€675.10 | 2022-06-10 | ||
| abcr | AB363736-2 g |
8-(2-Iodophenyl)-8-oxooctanenitrile; 97% |
898768-09-7 | 2g |
€1,039.20 | 2022-06-10 | ||
| TRC | I093645-250mg |
8-(2-Iodophenyl)-8-oxooctanenitrile |
898768-09-7 | 250mg |
$ 365.00 | 2022-06-04 | ||
| TRC | I093645-500mg |
8-(2-Iodophenyl)-8-oxooctanenitrile |
898768-09-7 | 500mg |
$ 605.00 | 2022-06-04 | ||
| abcr | AB363736-1g |
8-(2-Iodophenyl)-8-oxooctanenitrile, 97%; . |
898768-09-7 | 97% | 1g |
€747.30 | 2025-04-15 | |
| abcr | AB363736-2g |
8-(2-Iodophenyl)-8-oxooctanenitrile, 97%; . |
898768-09-7 | 97% | 2g |
€1138.80 | 2025-04-15 | |
| abcr | AB363736-5g |
8-(2-Iodophenyl)-8-oxooctanenitrile, 97%; . |
898768-09-7 | 97% | 5g |
€2353.30 | 2025-04-15 |
8-(2-Iodophenyl)-8-oxooctanenitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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